Cas no 5843-46-9 (4-methylbenzoyl isocyanate)

4-methylbenzoyl isocyanate structure
4-methylbenzoyl isocyanate structure
Product Name:4-methylbenzoyl isocyanate
CAS No:5843-46-9
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD09813452
CID:948509
PubChem ID:11344167
Update Time:2025-10-29

4-methylbenzoyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • benzoyl isocyanate, 4-methyl- (9ci)
    • 4-methylbenzoyl isocyanate
    • 4-methylbenzoylisocyanate
    • SCHEMBL811028
    • EN300-82406
    • Benzoyl isocyanate, 4-methyl-
    • 4-METHYL-BENZOYL ISOCYANATE
    • AKOS000160593
    • DTXSID10462918
    • 4-Methylbenzoylisocyanat
    • 5843-46-9
    • DB-242077
    • MDL: MFCD09813452
    • Inchi: 1S/C9H7NO2/c1-7-2-4-8(5-3-7)9(12)10-6-11/h2-5H,1H3
    • InChI Key: MLWXSSVGXIJYIR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)N=C=O

Computed Properties

  • Exact Mass: 161.047678466g/mol
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 46.5Ų

4-methylbenzoyl isocyanate Pricemore >>

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